- New application of firefly luciferase - it can catalyze the enantioselective thioester formation of 2-arylpropanoic acid, FEBS Journal, 2007, 274(15), 3877-3885
Cas no 105567-78-0 (Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate])
105567-78-0 structure
Product Name:Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate]
CAS No:105567-78-0
MF:C34H52N7O17P3S
MW:955.80
CID:4745354
Update Time:2022-07-28
Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate] Chemical and Physical Properties
Names and Identifiers
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- Coenzyme A S-[(αR)-α-methyl-4-(2- methylpropyl)benzeneacetate]
- Coenzyme A, S-[α-methyl-4-(2-methylpropyl)benzeneacetate], (R)-
- Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate]
- Coenzyme A S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate]
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- Inchi: 1S/C34H52N7O17P3S/c1-19(2)14-21-6-8-22(9-7-21)20(3)33(46)62-13-12-36-24(42)10-11-37-31(45)28(44)34(4,5)16-55-61(52,53)58-60(50,51)54-15-23-27(57-59(47,48)49)26(43)32(56-23)41-18-40-25-29(35)38-17-39-30(25)41/h6-9,17-20,23,26-28,32,43-44H,10-16H2,1-5H3,(H,36,42)(H,37,45)(H,50,51)(H,52,53)(H2,35,38,39)(H2,47,48,49)/t20-,23-,26-,27-,28+,32-/m1/s1
- InChI Key: ZWOQHSZKILPKKA-NGSKWOHTSA-N
- SMILES: O[C@@H]1[C@@H]([C@H](O[C@@]1([H])N1C=NC2=C(N=CN=C12)N)COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)[C@@H](C1C=CC(=CC=1)CC(C)C)C)OP(O)(O)=O
Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate] Production Method
Production Method 1
Reaction Conditions
1.1R:R:MgCl2, C:61970-00-1, S:H2O, 10 min, 30°C, pH 7; 60 min, 30°C, pH 7
1.2R:HCl, S:H2O, S:Et2O
1.2R:HCl, S:H2O, S:Et2O
Reference
Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate] Raw materials
Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate] Preparation Products
Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate] Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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